Cas no 478078-81-8 ((E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE)
(E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE
- (2E)-N-[(oxolan-2-yl)methyl]-2-phenyl-3-(thiophen-2-yl)prop-2-enamide
- (E)-N-(oxolan-2-ylmethyl)-2-phenyl-3-thiophen-2-ylprop-2-enamide
-
- Inchi: 1S/C18H19NO2S/c20-18(19-13-15-8-4-10-21-15)17(12-16-9-5-11-22-16)14-6-2-1-3-7-14/h1-3,5-7,9,11-12,15H,4,8,10,13H2,(H,19,20)/b17-12+
- InChI Key: IMSNATLFYGIVGM-SFQUDFHCSA-N
- SMILES: S1C=CC=C1/C=C(\C1C=CC=CC=1)/C(NCC1CCCO1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 404
- XLogP3: 3.4
- Topological Polar Surface Area: 66.6
(E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 7R-0332-1MG |
(E)-2-phenyl-N-(tetrahydro-2-furanylmethyl)-3-(2-thienyl)-2-propenamide |
478078-81-8 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 7R-0332-5MG |
(E)-2-phenyl-N-(tetrahydro-2-furanylmethyl)-3-(2-thienyl)-2-propenamide |
478078-81-8 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 7R-0332-10MG |
(E)-2-phenyl-N-(tetrahydro-2-furanylmethyl)-3-(2-thienyl)-2-propenamide |
478078-81-8 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 7R-0332-50MG |
(E)-2-phenyl-N-(tetrahydro-2-furanylmethyl)-3-(2-thienyl)-2-propenamide |
478078-81-8 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 7R-0332-100MG |
(E)-2-phenyl-N-(tetrahydro-2-furanylmethyl)-3-(2-thienyl)-2-propenamide |
478078-81-8 | >90% | 100mg |
£110.00 | 2025-02-09 | |
| Ambeed | A932673-1g |
(2E)-N-[(Oxolan-2-yl)methyl]-2-phenyl-3-(thiophen-2-yl)prop-2-enamide |
478078-81-8 | 90% | 1g |
$350.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00926491-1g |
(2E)-N-[(Oxolan-2-yl)methyl]-2-phenyl-3-(thiophen-2-yl)prop-2-enamide |
478078-81-8 | 90% | 1g |
¥2401.0 | 2024-04-18 |
(E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE
Chemical Profile of (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE (CAS No. 478078-81-8)
The compound (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE, identified by its CAS number 478078-81-8, represents a fascinating molecule with significant potential in the realm of pharmaceutical and biochemical research. This amide derivative exhibits a unique structural framework that combines aromatic, heterocyclic, and alkenyl functional groups, making it a subject of interest for various synthetic and biological applications. The presence of a phenyl ring, a tetrahydropyranyl moiety, and a thiophenyl substituent contributes to its complex electronic and steric properties, which are crucial for understanding its reactivity and biological interactions.
In recent years, the exploration of such multifaceted compounds has gained momentum due to their ability to interact with multiple biological targets. The structural features of (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE suggest that it may possess properties suitable for drug discovery, particularly in the context of modulating enzyme activity or receptor binding. For instance, the phenyl ring is often involved in π-stacking interactions, which can be critical for binding affinity in protein-ligand interactions. Meanwhile, the tetrahydropyranyl group introduces flexibility, potentially allowing for conformational adaptability in biological environments.
The thiophenyl substituent is another key feature that warrants detailed examination. Thiophenes are well-known for their role in various pharmacologically active compounds due to their ability to engage in hydrogen bonding and hydrophobic interactions. Moreover, they can exhibit redox properties, which might be exploited in designing molecules with therapeutic potential. The combination of these elements in (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE creates a rich scaffold for medicinal chemists to explore.
Current research in the field of heterocyclic chemistry has highlighted the importance of such fused ring systems in drug design. For example, derivatives of tetrahydropyrans have been investigated for their potential as kinase inhibitors, while thiophene-based compounds are prevalent in antiviral and anti-inflammatory agents. The amide functionality in this compound also opens avenues for further derivatization, allowing chemists to fine-tune its properties for specific applications. This versatility makes (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE a promising candidate for further study.
From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase the interplay between functional group transformations and stereochemical control. The synthesis likely begins with the formation of the amide bond, followed by the introduction of the phenyl and thiophenyl groups. The tetrahydropyranyl moiety would typically be installed through nucleophilic addition or other cyclization strategies. Each step presents opportunities for optimizing yield and purity, which are critical factors in pharmaceutical development.
Computational studies have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques can predict how (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE interacts with biological targets at the molecular level. These predictions can guide experimental efforts by identifying key binding residues and optimizing lead structures. Furthermore, computational methods can help assess metabolic stability and potential drug-likeness properties, which are essential for evaluating a compound's suitability as a drug candidate.
In vitro studies have begun to explore the biological activity of related compounds, providing insights into the potential therapeutic applications of (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE. For instance, some derivatives have shown promise as inhibitors of certain enzymes or as modulators of ion channels. While specific data on this compound may still be limited, its structural analogs suggest that it could exhibit similar activities. Further experimental validation will be necessary to confirm these hypotheses and to uncover any unique biological roles it may possess.
The development of new synthetic methodologies is another area where this compound could contribute significantly. Advances in green chemistry principles have encouraged researchers to develop more sustainable approaches to molecule synthesis. Techniques such as catalytic asymmetric synthesis or biocatalysis could offer efficient ways to produce complex structures like (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE with high enantioselectivity and minimal waste generation. Such methods not only improve environmental sustainability but also enhance scalability for industrial applications.
Additionally, the integration of machine learning into drug discovery has revolutionized how researchers identify promising candidates from vast chemical libraries. By leveraging artificial intelligence algorithms, scientists can predict the properties and activities of compounds like (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE before conducting expensive wet-lab experiments. This approach accelerates the discovery process by prioritizing molecules with high potential based on their structural features and known bioactivity patterns.
Future directions for research on this compound may include exploring its role in disease models or developing novel formulations that enhance its bioavailability and therapeutic efficacy. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to translate laboratory findings into tangible benefits for patients. As our understanding of complex molecular interactions continues to grow, compounds like (E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE are likely to play an increasingly important role in addressing unmet medical needs.
478078-81-8 ((E)-2-PHENYL-N-(TETRAHYDRO-2-FURANYLMETHYL)-3-(2-THIENYL)-2-PROPENAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)